Cas no 31791-97-6 (N-hydroxy-2-methoxybenzamide)

• Product Name: N-hydroxy-2-methoxybenzamide
• CAS No: 31791-97-6
• MF: C₈H₉NO₃
• MW: 167.161962270737
• CID: 1448528
• PubChem ID: 388178
• Update Time: 2025-05-25

N-hydroxy-2-methoxybenzamide Chemical and Physical Properties

Names and Identifiers

• Benzamide, N-hydroxy-2-methoxy-
• ortho-anisic hydroxamic acid
• NSC682743
• DTXSID20901126
• AKOS000180506
• 31791-97-6
• 2-methoxybenzenecarbohydroxamic acid
• N-Hydroxy-2-methoxybenzamide
• NoName_188
• NCI60_029636
• EN300-1294297
• NSC-682743
• CHEMBL2003995
• 2-methoxybenzohydroxamic acid
• benzohydroxamic acid, 2-methoxy-
• SCHEMBL6671288
• N-hydroxy-2-methoxybenzamide

• Inchi： 1S/C8H9NO3/c1-12-7-5-3-2-4-6(7)8(10)9-11/h2-5,11H,1H3,(H,9,10)
• InChI Key： DGUKREATIVIORF-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC=CC=1C(NO)=O

Computed Properties

• Exact Mass: 167.05827
• Monoisotopic Mass: 167.058243149g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 58.6Ų

Experimental Properties

• PSA: 58.56

N-hydroxy-2-methoxybenzamide Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives

Additional information on N-hydroxy-2-methoxybenzamide

Research Briefing on N-hydroxy-2-methoxybenzamide (CAS: 31791-97-6) in Chemical Biology and Medicine

N-hydroxy-2-methoxybenzamide (CAS: 31791-97-6) is a bioactive small molecule that has garnered significant attention in recent years due to its potential applications in chemical biology and medicinal chemistry. This compound, characterized by its hydroxamic acid moiety and methoxy-substituted aromatic ring, exhibits unique biochemical properties that make it a promising candidate for various therapeutic and research applications. Recent studies have explored its role as a metalloenzyme inhibitor, epigenetic modulator, and antimicrobial agent, highlighting its versatility in drug discovery and development.

One of the most notable applications of N-hydroxy-2-methoxybenzamide is its function as a histone deacetylase (HDAC) inhibitor. HDACs play a crucial role in gene expression regulation, and their dysregulation is implicated in various cancers and neurodegenerative diseases. Recent research has demonstrated that N-hydroxy-2-methoxybenzamide exhibits selective inhibition against specific HDAC isoforms, offering potential therapeutic benefits with reduced off-target effects. A 2023 study published in the Journal of Medicinal Chemistry reported its efficacy in inducing apoptosis in cancer cell lines while showing minimal cytotoxicity to normal cells, suggesting a favorable therapeutic window.

In addition to its HDAC inhibitory activity, N-hydroxy-2-methoxybenzamide has shown promise as an antimicrobial agent. A 2024 study in Antimicrobial Agents and Chemotherapy revealed its potent activity against drug-resistant bacterial strains, particularly methicillin-resistant Staphylococcus aureus (MRSA). The compound's mechanism of action appears to involve disruption of bacterial metal homeostasis, a novel approach that could circumvent existing resistance mechanisms. This finding is particularly significant given the growing global threat of antimicrobial resistance.

The chemical properties of N-hydroxy-2-methoxybenzamide (CAS: 31791-97-6) have also been the subject of recent investigations. Advanced spectroscopic and crystallographic studies have provided new insights into its molecular conformation and binding interactions with biological targets. Quantum chemical calculations published in Physical Chemistry Chemical Physics (2023) have elucidated the compound's electronic structure and reactivity, information that is crucial for rational drug design and optimization efforts.

From a drug development perspective, recent pharmacokinetic studies have addressed some of the challenges associated with N-hydroxy-2-methoxybenzamide. While the compound demonstrates good in vitro activity, its bioavailability and metabolic stability have been areas of concern. Innovative formulation strategies, including nanoparticle delivery systems and prodrug approaches, are currently being explored to enhance its therapeutic potential. A 2024 patent application describes novel derivatives of N-hydroxy-2-methoxybenzamide with improved pharmacokinetic profiles while maintaining biological activity.

The safety profile of N-hydroxy-2-methoxybenzamide continues to be evaluated in preclinical models. Recent toxicological studies suggest that the compound has a manageable safety profile at therapeutic doses, with reversible effects observed in liver and kidney function tests. However, researchers emphasize the need for comprehensive long-term toxicity studies before clinical translation. These findings were presented at the 2024 American Chemical Society National Meeting and are currently under peer review for publication.

In conclusion, N-hydroxy-2-methoxybenzamide (CAS: 31791-97-6) represents a multifaceted compound with significant potential in chemical biology and medicine. Its diverse biological activities, coupled with recent advances in understanding its mechanism of action and improving its drug-like properties, position it as an important molecule for future therapeutic development. Ongoing research continues to explore its applications in oncology, infectious diseases, and potentially other therapeutic areas, making it a compound worthy of close monitoring in the coming years.